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Compound of Interest

Compound Name: 5,5-DIMETHYLHEXANAL

Cat. No.: B6155269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and

safety information for 5,5-dimethylhexanal. Due to a lack of specific toxicological studies on

this compound, this guide incorporates data from structurally related long-chain aliphatic

aldehydes to infer potential hazards and recommend safety protocols. All handling of this

chemical should be conducted by trained personnel in a controlled laboratory setting.

Chemical and Physical Properties
5,5-Dimethylhexanal is a saturated aliphatic aldehyde. Its physical and chemical properties

are crucial for understanding its potential for exposure and for implementing appropriate safety

measures.
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Property Value Source

Molecular Formula C₈H₁₆O --INVALID-LINK--

Molecular Weight 128.21 g/mol --INVALID-LINK--

CAS Number 55320-58-6 --INVALID-LINK--

Appearance Not available (likely a liquid) Inferred

Boiling Point 160.5 ± 9.0 °C (Predicted) --INVALID-LINK--

Density 0.811 ± 0.06 g/cm³ (Predicted) --INVALID-LINK--

Flash Point
Flammable liquid and vapor

(GHS classification)
--INVALID-LINK--

Hazard Identification and GHS Classification
Based on notifications to the ECHA C&L Inventory, 5,5-dimethylhexanal is classified with the

following hazards.[1]

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text
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alt text

Toxicological Information
Direct toxicological data for 5,5-dimethylhexanal is not available in the public domain. The

information below is based on the general toxicological profile of saturated aliphatic aldehydes.

General Aldehyde Toxicity
Aldehydes are known for their electrophilic nature, which is the primary driver of their toxicity.

The carbonyl group (C=O) makes the carbon atom susceptible to nucleophilic attack by

biological macromolecules.

Mechanism of Toxicity: Saturated aldehydes, like 5,5-dimethylhexanal, are classified as

"hard" electrophiles. They tend to react with "hard" biological nucleophiles, primarily the

primary amino groups of lysine residues in proteins and the amino groups of DNA bases.

This interaction can lead to the formation of Schiff bases and subsequent protein and DNA

adducts, disrupting their normal function.

Potential Health Effects
Skin Irritation: Direct contact with aliphatic aldehydes can cause skin irritation, characterized

by redness, itching, and inflammation. Prolonged or repeated exposure can lead to contact

dermatitis.

Eye Irritation: Vapors and direct contact with aldehydes are irritating to the eyes, causing

stinging, burning, redness, and tearing. High concentrations can lead to more severe eye

damage.

Respiratory Tract Irritation: Inhalation of aldehyde vapors may cause irritation to the nose,

throat, and lungs, resulting in coughing, shortness of breath, and a burning sensation.

Experimental Protocols for Hazard Assessment
The following are detailed, generalized methodologies for key toxicological experiments that

would be necessary to fully characterize the health and safety profile of 5,5-dimethylhexanal.
These are based on standard OECD and other regulatory guidelines.
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Acute Oral Toxicity (OECD 423)
Principle: To determine the acute oral toxicity of a substance by administering it to a group of

fasted animals in a stepwise procedure.

Test Animals: Female rats are typically used.

Procedure:

Animals are fasted overnight prior to dosing.

A starting dose of 300 mg/kg body weight is administered by gavage to a single animal.

The animal is observed for signs of toxicity and mortality for up to 14 days.

If the animal survives, two additional animals are dosed at the same level.

If the initial animal dies, the next animal is dosed at a lower level (e.g., 50 mg/kg).

The process is continued until the dose that causes mortality in 2 out of 3 animals is

identified, or no mortality is observed at the limit dose of 2000 mg/kg.

Data Collection: Observations include mortality, clinical signs of toxicity (changes in skin, fur,

eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems,

somatomotor activity, and behavior pattern), body weight changes, and gross necropsy

findings.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD 439)

Principle: To assess the potential of a chemical to cause skin irritation by measuring its

cytotoxic effect on a reconstructed human epidermis model.

Test System: Commercially available reconstructed human epidermis models (e.g.,

EpiDerm™, EpiSkin™).

Procedure:
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The test substance is applied topically to the surface of the skin tissue model.

After a defined exposure period (typically 15-60 minutes), the substance is removed by

washing.

The tissues are incubated for a post-exposure period (typically 42 hours).

Cell viability is assessed by measuring the conversion of MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) to a colored formazan product by mitochondrial

dehydrogenases in viable cells.

Data Analysis: The absorbance of the extracted formazan is measured

spectrophotometrically. A substance is identified as an irritant if the mean tissue viability is

reduced below 50% of the negative control.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (OECD 437)

Principle: To evaluate the potential of a substance to cause severe eye damage by

measuring its effects on corneal opacity and permeability in isolated bovine corneas.

Test System: Freshly isolated bovine corneas.

Procedure:

The test substance is applied to the epithelial surface of the cornea.

After a 10-minute exposure, the substance is rinsed off.

Corneal opacity is measured using an opacitometer.

Corneal permeability is assessed by measuring the amount of fluorescein that passes

through the cornea.

Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and

permeability values. This score is used to classify the substance's eye irritation potential.
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Signaling Pathways and Experimental Workflows
General Aldehyde-Induced Cellular Stress Pathway
The following diagram illustrates a generalized signaling pathway for cellular stress induced by

electrophilic aldehydes. This pathway is inferred from the known reactivity of aldehydes with

cellular nucleophiles.

Exposure Cellular Interaction Cellular Response

5,5-Dimethylhexanal
(Electrophile)

Cellular Nucleophiles
(Proteins, DNA)

Covalent Binding Adduct Formation
(Schiff Bases)

Oxidative Stress &
Protein Dysfunction Apoptosis

Click to download full resolution via product page

Caption: Generalized pathway of aldehyde-induced cytotoxicity.

Experimental Workflow for In Vitro Cytotoxicity
Assessment
This diagram outlines a typical workflow for assessing the cytotoxicity of a test compound using

an in vitro cell-based assay.
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Caption: Workflow for in vitro cytotoxicity testing.

Handling and Storage
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Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Do not

breathe vapors. Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames. Keep away from oxidizing agents.

First Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Get medical attention.

Conclusion
While specific toxicological data for 5,5-dimethylhexanal is currently lacking, its classification

as a flammable liquid and an irritant to the skin, eyes, and respiratory tract necessitates careful

handling and the use of appropriate personal protective equipment. The general toxicological

profile of aliphatic aldehydes suggests that its primary mechanism of toxicity involves covalent

modification of cellular macromolecules. Further experimental studies, following standardized

protocols such as those outlined in this guide, are required to definitively characterize its

toxicological properties and establish safe exposure limits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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